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Compound of Interest

2,7-Diiodophenanthrene-9,10-
Compound Name: ,
dione

Cat. No.: B096020

Application Notes and Protocols for 2,7-
Diiodophenanthrene-9,10-dione

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive handling and storage
information is publicly available for 2,7-Diiodophenanthrene-9,10-dione. The following
recommendations are extrapolated from safety data for analogous compounds, namely 2,7-
Dibromophenanthrene-9,10-dione and the parent compound 9,10-Phenanthrenedione. It is
imperative to treat 2,7-Diiodophenanthrene-9,10-dione with at least the same level of caution
as these related compounds. All laboratory personnel must be thoroughly trained in handling
hazardous chemicals and should consult with their institution's safety officer before
commencing any work.

Quantitative Data Summary

The following table summarizes key physical, chemical, and safety data extrapolated from
analogous compounds. This information should be used as a guideline for preliminary risk
assessment.
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Data for Analogous

Property Source Compound
Compounds

Physical State Solid, Crystalline Powder 9,10-Phenanthrenedione[1]

Appearance Orange 9,10-Phenanthrenedione[1]

2,7-Diiodophenanthrene-9,10-

Molecular Formula C14H6l202 )
dione[2]
] 2,7-Diiodophenanthrene-9,10-
Molecular Weight 460.00 g/mol )
dione[2]
Melting Point 207 - 212 °C (404.6 - 413.6 °F)  9,10-Phenanthrenedione[1]
Boiling Point > 360 °C (680 °F) 9,10-Phenanthrenedione[1]
Flash Point 245 °C (473 °F) 9,10-Phenanthrenedione[1]
Store in a cool, dry, and well- 2,7-Dibromophenanthrene-
Storage Temperature ] )
ventilated place. 9,10-dione[3]
Incompatibilities Oxidizing agents.[1] 9,10-Phenanthrenedione[1]
H315: Causes skin irritation.
H319: Causes serious eye 2,7-Dibromophenanthrene-
Hazard Statements (GHS) irritation. H335: May cause 9,10-dione[4], 9,10-

respiratory irritation. (Based on  Phenanthrenedione[1]

analogues)

Experimental Protocols

The following protocols are designed to ensure the safe handling and storage of 2,7-
Diiodophenanthrene-9,10-dione, based on best practices for similar chemical compounds.

Before handling the compound, ensure the following PPE is worn:
o Eye Protection: Chemical safety goggles or a face shield (European Standard - EN 166).[5]

e Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves before use.

[6]
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o Body Protection: A laboratory coat or long-sleeved clothing.[5]

o Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood.[3] If
dust formation is likely, a NIOSH/MSHA or European Standard EN 149 approved respirator
may be necessary.[6]

e Preparation:
o Ensure a chemical fume hood is operational and the work area is clean and uncluttered.
o Have an appropriate spill kit and fire extinguisher readily available.
o Ensure an eyewash station and safety shower are in close proximity.[1]

» Dispensing and Weighing:

o Conduct all dispensing and weighing of the solid compound within a chemical fume hood
to avoid inhalation of dust.[3]

o Use appropriate tools (e.g., spatulas) for transferring the solid.
o Avoid generating dust during handling.[1]

e General Handling:

[e]

Avoid contact with skin, eyes, and clothing.[1]

o

Do not eat, drink, or smoke in the laboratory area.[3]

[¢]

Wash hands thoroughly with soap and water after handling the compound.[3]

[¢]

Keep the container tightly closed when not in use.[1]
o Container:
o Store in the original, tightly sealed container.[3]

o Ensure the container is clearly labeled with the chemical name and any relevant hazard
warnings.
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o Storage Conditions:

o Store in a cool, dry, and well-ventilated area.[3]

o Keep away from sources of ignition and direct sunlight.

o Store away from incompatible materials, such as oxidizing agents.[1]
e Long-term Storage:

o For extended storage, consider an inert atmosphere (e.g., under argon or nitrogen) to
prevent potential degradation, although specific stability data is unavailable.

e Minor Spills:

o Wearing appropriate PPE, carefully sweep or vacuum up the spilled solid, avoiding dust
generation.[3]

o Place the collected material into a suitable, labeled container for disposal.

o Clean the spill area with an appropriate solvent and then wash with soap and water.
e Major Spills:

o Evacuate the area and prevent entry.

o Notify the appropriate safety personnel.

o Ventilate the area if it is safe to do so.
» Waste Disposal:

o Dispose of waste material and empty containers in accordance with local, regional, and
national regulations.[1]

o Do not dispose of down the drain or into the environment.

Visualized Workflows
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The following diagrams illustrate the key workflows for handling and storing 2,7-
Diiodophenanthrene-9,10-dione.
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Locate Safety Equipment Weigh in Hood Transfer Compound

Perform Experiment |——® Seal Container ——®| Store Properly
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Caption: Workflow for the safe handling of 2,7-Diiodophenanthrene-9,10-dione.
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Proper Storage
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Caption: Key recommendations for the proper storage of 2,7-Diiodophenanthrene-9,10-
dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [handling and storage recommendations for 2,7-
Diiodophenanthrene-9,10-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096020#handling-and-storage-recommendations-for-
2-7-diiodophenanthrene-9-10-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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